Cas no 581806-75-9 (Hexadecanamide, N-(4-amino-3-nitrophenyl)-)
581806-75-9 structure
Product Name:Hexadecanamide, N-(4-amino-3-nitrophenyl)-
CAS No:581806-75-9
MF:C22H37N3O3
MW:391.547486066818
CID:1609202
PubChem ID:71443748
Update Time:2025-04-21
Hexadecanamide, N-(4-amino-3-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
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- Hexadecanamide, N-(4-amino-3-nitrophenyl)-
- N-(4-amino-3-nitrophenyl)hexadecanamide
- 581806-75-9
- DTXSID40852560
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- Inchi: 1S/C22H37N3O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-22(26)24-19-16-17-20(23)21(18-19)25(27)28/h16-18H,2-15,23H2,1H3,(H,24,26)
- InChI Key: IRBPXVAXCBONQS-UHFFFAOYSA-N
- SMILES: O=C(CCCCCCCCCCCCCCC)NC1C=CC(=C(C=1)[N+](=O)[O-])N
Computed Properties
- Exact Mass: 391.28371
- Monoisotopic Mass: 391.28349205g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 15
- Complexity: 426
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.1
- Topological Polar Surface Area: 101Ų
Experimental Properties
- PSA: 98.26
Hexadecanamide, N-(4-amino-3-nitrophenyl)- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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